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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride

CAS No.: 2711-58-2

Cat. No.: B1295612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluorotryptamine hydrochloride is a fluorinated derivative of the neurotransmitter

tryptamine. Its structural similarity to serotonin (5-hydroxytryptamine) allows it to interact with

various serotonin receptors, making it a valuable tool in neuroscience research and a

compound of interest in drug discovery and development.[1] The presence of the fluorine atom

at the 5-position of the indole ring can significantly alter the compound's electronic properties,

metabolic stability, and receptor binding affinity compared to its non-fluorinated counterpart.

This guide provides a detailed overview of the physical and chemical properties of 5-
Fluorotryptamine hydrochloride, experimental protocols for its characterization, and an

illustration of its primary signaling pathway.

Physical and Chemical Properties
The physical and chemical properties of 5-Fluorotryptamine hydrochloride are summarized

in the table below. This data is essential for its handling, storage, and use in experimental

settings.
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Property Data

Chemical Name
2-(5-Fluoro-1H-indol-3-yl)ethanamine

hydrochloride

Synonyms
5-FT HCl, 3-(2-Aminoethyl)-5-fluoroindole

hydrochloride

CAS Number 2711-58-2

Molecular Formula C₁₀H₁₁FN₂ · HCl

Molecular Weight 214.67 g/mol

Appearance Light yellow to beige solid

Purity ≥95% (NMR) or ≥98%

Melting Point

Data not available for 5-Fluorotryptamine

hydrochloride. The related compound 5-fluoro-α-

methyltryptamine hydrochloride has a melting

point of 225-226 °C (with decomposition).

Solubility

Soluble in aqueous solutions.[1] Specific

quantitative data in common solvents is not

readily available for 5-Fluorotryptamine

hydrochloride. The related compound 5-fluoro-α-

methyltryptamine hydrochloride has the

following solubilities: DMF: 5 mg/mL, DMSO: 15

mg/mL, Ethanol: 10 mg/mL, Methanol: 1 mg/mL,

DMSO:PBS (pH 7.2) (1:1): 0.50 mg/mL.[2]

Storage Conditions
Store at 0-8 °C or -20 °C for long-term stability.

[1][3]

Stability Stable for at least 5 years when stored at -20°C.

Experimental Protocols
Detailed methodologies for the characterization of 5-Fluorotryptamine hydrochloride are

provided below. These protocols are based on standard laboratory practices for small organic

molecules.
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Melting Point Determination
Objective: To determine the temperature range over which the solid 5-Fluorotryptamine
hydrochloride transitions to a liquid.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry 5-Fluorotryptamine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is used.

Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The

sample is heated at a rapid rate initially to determine an approximate melting range. c. The

apparatus is allowed to cool. d. A second determination is performed with a fresh sample,

heating at a slower rate (1-2 °C per minute) starting from a temperature approximately 20 °C

below the estimated melting point. e. The temperature at which the first drop of liquid

appears (onset) and the temperature at which the entire sample becomes a clear liquid

(clear point) are recorded as the melting range.[4][5]

Solubility Determination
Objective: To quantitatively determine the solubility of 5-Fluorotryptamine hydrochloride in

various solvents.

Methodology:

Solvents: Deionized water, ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide

(DMF).

Procedure (Shake-Flask Method): a. An excess amount of 5-Fluorotryptamine
hydrochloride is added to a known volume of the solvent in a sealed vial. b. The vial is

agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. c. The resulting suspension is filtered to remove any

undissolved solid. d. The concentration of the dissolved compound in the filtrate is

determined using a suitable analytical method, such as UV-Vis spectroscopy or High-
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Performance Liquid Chromatography (HPLC). e. The solubility is expressed in mg/mL or

mol/L.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and purity assessment.

Methodology:

Sample Preparation: a. Approximately 5-10 mg of 5-Fluorotryptamine hydrochloride is

dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O). b. The solution is

transferred to a 5 mm NMR tube. c. A small amount of a reference standard, such as

tetramethylsilane (TMS) or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for

aqueous solutions, is added.[6]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition: a. ¹H NMR: Standard parameters for a one-dimensional proton spectrum

are used. Key parameters to record include chemical shifts (δ) in ppm, signal multiplicity

(e.g., singlet, doublet, triplet), coupling constants (J) in Hz, and signal integration. b. ¹³C

NMR: A proton-decoupled ¹³C spectrum is acquired. Key parameters to record are the

chemical shifts (δ) in ppm for each unique carbon atom.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation (KBr Pellet Method): a. Approximately 1-2 mg of 5-Fluorotryptamine
hydrochloride is finely ground with about 100-200 mg of dry potassium bromide (KBr)

powder in an agate mortar. b. The mixture is pressed into a thin, transparent pellet using a

hydraulic press.[7]

Instrumentation: A Fourier-Transform Infrared Spectrometer.

Data Acquisition: a. A background spectrum of the empty sample compartment is recorded.

b. The KBr pellet containing the sample is placed in the sample holder. c. The IR spectrum is
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recorded, typically in the range of 4000-400 cm⁻¹. d. The positions of the absorption bands

(in cm⁻¹) and their relative intensities are analyzed to identify characteristic functional group

vibrations.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol,

acetonitrile).

Instrumentation: A mass spectrometer, often coupled with a chromatographic system like

HPLC (LC-MS). Electrospray ionization (ESI) is a common ionization technique for this type

of molecule.

Data Acquisition: a. The sample solution is introduced into the mass spectrometer. b. The

mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the molecular ion and

any fragment ions. c. For structural confirmation, tandem mass spectrometry (MS/MS) can

be performed to analyze the fragmentation of the molecular ion.[8]

Signaling Pathway
5-Fluorotryptamine acts as an agonist at various serotonin receptors, particularly the 5-HT₁ₐ

and 5-HT₂ₐ subtypes.[9] The following diagram illustrates a simplified signaling pathway for the

activation of a G-protein coupled serotonin receptor by 5-Fluorotryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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